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Compound of Interest

Compound Name: 2-Methyl-2-nitrosopropane

Cat. No.: B1203614

Essential Safety and Handling Guide for 2-
Methyl-2-nitrosopropane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Methyl-2-nitrosopropane in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Name: 2-Methyl-2-nitrosopropane

Synonyms: Nitroso-tert-butane, N-t-B

Dimer Form: 2-Methyl-2-nitrosopropane dimer

CAS Number (Dimer): 6841-96-9[1]

Hazard Identification and Health Effects

2-Methyl-2-nitrosopropane is a light blue crystalline powder.[1] Caution should be exercised
as the toxicological properties of this material have not been fully investigated.[1]

e Primary Hazards: May cause eye, skin, respiratory, and digestive tract irritation.[1]
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 Light Sensitivity: The compound is light sensitive and may discolor upon exposure.[1]
e Chronic Effects: No information on chronic health effects has been found.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical to ensure safety. The
following table summarizes the required PPE for handling 2-Methyl-2-nitrosopropane.

PPE Category Specification Reference Standards

Appropriate protective
OSHA 29 CFR 1910.133 or

Eye and Face eyeglasses or chemical safety
European Standard EN166.[1]

goggles.

Wear appropriate protective
gloves to prevent skin

Skin exposure. Wear appropriate N/A
protective clothing to prevent

skin exposure.

A respiratory protection

program must be followed

whenever workplace OSHA 29 CFR 1910.134 and
Respiratory conditions warrant respirator ANSI 788.2 or European

use. Use a NIOSH/MSHA or Standard EN 149.[1][2]

European Standard EN 149

approved respirator.

Operational Plan: Step-by-Step Handling Procedure

Proper handling procedures are essential to minimize exposure and ensure the integrity of the
compound.

1. Preparation and Engineering Controls:

e Work in a well-ventilated area. Use adequate ventilation to keep airborne concentrations low.

[1]
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o Ensure that an eyewash station and a safety shower are readily accessible.[1]

e Minimize dust generation and accumulation during handling.[1]

o Store the compound protected from light.[1]

2. Handling the Compound:

e Avoid all contact with eyes, skin, and clothing.[1]

e Do not ingest or inhale the substance.[1]

» After handling, wash hands and any exposed skin thoroughly.[1]

e Remove any contaminated clothing immediately and wash it before reuse.[1]

3. Storage:

» Store in a tightly closed container.[1]

e Keep in a cool, dry, well-ventilated area.[1]

» Refrigerate the compound, storing it below 4°C (39°F).[1]

» Store away from incompatible substances such as strong oxidizing agents and direct light.[1]
4. Accidental Spills:

 In case of a spill, immediately provide ventilation to the area.[1]

o Wear the appropriate personal protective equipment as outlined in the table above.[1]
o Sweep up the spilled material, avoiding the generation of dust.[1]

o Place the swept-up material into a suitable, labeled container for disposal.[1]

Disposal Plan
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Proper disposal of 2-Methyl-2-nitrosopropane waste is crucial to prevent environmental
contamination and adhere to regulations.

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

e Regulatory Compliance: Waste generators must consult state and local hazardous waste
regulations to ensure complete and accurate classification and disposal.[1]

o Containerization: Collect waste in a suitable, properly labeled container for disposal.
o Disposal Route: Dispose of the waste material through an approved waste disposal plant.[2]

Workflow and Safety Relationships

The following diagram illustrates the logical flow of handling 2-Methyl-2-nitrosopropane, from
preparation to disposal, emphasizing the integration of safety measures at each step.
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Workflow for Handling 2-Methyl-2-nitrosopropane

Preparation & Engineering Controls
- Work in Ventilated Area
- Eyewash & Safety Shower Accessible

Mandatory

Wear Appropriate PPE
- Eye/Face Protection
- Gloves & Protective Clothing
- Respiratory Protection (if needed)

Proceed with Caution

Handling of Compound
- Avoid Contact (Eyes, Skin, Clothing)
- Avoid Inhalation/Ingestion
- Minimize Dust

Immediate Action After Handling

Storage ; ;
Post-Handling - Tightly Closed Container ACCId?C/?rLtﬁ;IQ E:ees;onse

- Thoroughly Wash Hands - Cool, Dry, Ventilated Area -= - Wear PPE

- Decontaminate/Wash Clothing - Refrigerate (<4 C) - Sweep & Collect Waste
- Protect from Light

1
1
olr Subsequent Use In Case of Spill
:
1
1
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Containment & Oi

For Contaminated Items

Waste Disposal

- Classify Waste (EPA, State, Local)
- Collect in Labeled Container
- Dispose via Approved Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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